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Executive Summary

3-(2-Chlorophenyl)-4-piperidinone Hydrochloride (CAS: 1425366-60-4) represents a high-
value, privileged scaffold for the synthesis of 3,4-disubstituted piperidines.[1][2] Unlike its
ubiquitous 4-phenyl isomer (a precursor to fentanyl and haloperidol classes), the 3-aryl isomer
offers a distinct topological vector for engaging G-protein coupled receptors (GPCRS),
particularly within the dopaminergic and tachykinin (NK1) signaling pathways.[1][2][3]

This guide delineates the compound’s utility as a divergent intermediate. Its C4-ketone
functionality serves as a reactive handle for reductive amination or Grignard addition, while the
C3-(2-chlorophenyl) moiety provides a sterically locked, metabolically stable lipophilic anchor.
[1][2][3] This specific substitution pattern is critical for modulating selectivity between receptor
subtypes (e.g., D2 vs. D3) and improving blood-brain barrier (BBB) permeability.[1][2][3][4]

Chemical Identity & Physicochemical Profile
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Property Specification

Chemical Name 3-(2-Chlorophenyl)-4-piperidinone Hydrochloride
CAS Number 1425366-60-4

Molecular Formula C11H12CINO[1][2][3] - HCI

Molecular Weight 246.13 g/mol (Free base: 209.[2][3][4][5]67)

Structural Class -Aryl Piperidinone

Soluble in Water, Methanol, DMSO; Sparingly

Solubility ]
soluble in DCM (as salt)
Hygroscopic; Store under inert atmosphere at
. -20°C. The free base is prone to
Stability

oxidation/dimerization; HCI salt stabilizes the

secondary amine.[1][2][3][4]

Core Research Applications
Synthesis of NK1 Receptor Antagonists (Substance P)

The 3-aryl-4-aminopiperidine core is a pharmacophore found in several high-affinity NK1
antagonists (e.g., CP-99,994 derivatives).[1][2][3] The 2-chlorophenyl group at the C3 position
introduces an "ortho-effect,” restricting the rotation of the phenyl ring and forcing the piperidine
chair into a specific conformation that favors receptor binding pockets.[1][2][3][4]

e Mechanism: Reductive amination of the C4 ketone with benzylamines or chiral amines yields
3,4-cis or 3,4-trans diamines.[1][2][3][4]

o Application: Development of non-peptide analgesics and antidepressants.[3][4][5]

Dopamine Autoreceptor Modulators (3-PPP Analogs)

3-(3-Hydroxyphenyl)piperidine (3-PPP) is a classic partial dopamine agonist.[1][2][3][5] 3-(2-
Chlorophenyl)-4-piperidinone serves as a precursor to 3-(2-chlorophenyl)piperidine (via Wolff-
Kishner reduction).[1][3]

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.accelachem.com/cn/productview_goodsid_480887_goodscode_SY400110.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Piperidinol_-4-_4-chlorophenyl_-_-hydrochloride
https://en.wikipedia.org/wiki/4-Piperidone
https://pubchem.ncbi.nlm.nih.gov/compound/4-Piperidinol_-4-_4-chlorophenyl_-_-hydrochloride
https://en.wikipedia.org/wiki/4-Piperidone
https://m.youtube.com/watch?v=Il3vsZL3Uf0
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.accelachem.com/cn/productview_goodsid_480887_goodscode_SY400110.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Piperidinol_-4-_4-chlorophenyl_-_-hydrochloride
https://en.wikipedia.org/wiki/4-Piperidone
https://m.youtube.com/watch?v=Il3vsZL3Uf0
https://www.accelachem.com/cn/productview_goodsid_480887_goodscode_SY400110.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Piperidinol_-4-_4-chlorophenyl_-_-hydrochloride
https://en.wikipedia.org/wiki/4-Piperidone
https://www.accelachem.com/cn/productview_goodsid_480887_goodscode_SY400110.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Piperidinol_-4-_4-chlorophenyl_-_-hydrochloride
https://en.wikipedia.org/wiki/4-Piperidone
https://m.youtube.com/watch?v=Il3vsZL3Uf0
https://www.accelachem.com/cn/productview_goodsid_480887_goodscode_SY400110.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Piperidinol_-4-_4-chlorophenyl_-_-hydrochloride
https://en.wikipedia.org/wiki/4-Piperidone
https://m.youtube.com/watch?v=Il3vsZL3Uf0
https://en.wikipedia.org/wiki/4-Piperidone
https://m.youtube.com/watch?v=Il3vsZL3Uf0
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.accelachem.com/cn/productview_goodsid_480887_goodscode_SY400110.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Piperidinol_-4-_4-chlorophenyl_-_-hydrochloride
https://en.wikipedia.org/wiki/4-Piperidone
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.accelachem.com/cn/productview_goodsid_480887_goodscode_SY400110.html
https://en.wikipedia.org/wiki/4-Piperidone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b570433?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e SAR Utility: The 2-chloro substituent replaces the hydroxyl/hydrogen bond donor with a
lipophilic, electron-withdrawing group, altering the electrostatic potential of the aromatic ring
and testing the "hydrophobic collapse" hypothesis in the D2 receptor binding site.[1][2][3][4]

Dynamic Kinetic Resolution (DKR)

Because the C3 stereocenter is

to the ketone, it is chemically labile (acidic proton).[3][4][5] This allows for Dynamic Kinetic
Resolution during reduction.[2][3][4][5]

o Workflow: Using a chiral ruthenium or iridium transfer hydrogenation catalyst allows the
conversion of the racemic ketone into a highly enantioenriched cis-alcohol (3R, 4R),
effectively setting two stereocenters in one step.[1][3][4]

Synthetic Pathways & Logic

The following diagram illustrates the divergent synthetic utility of the scaffold.

Reductive Amination 4-Amino-3-(2-chlorophenyl)piperidines
(R-NH2, NaBH(OAC)3) (NK1 Antagonist Core)

\ 4

3-(2-Chlorophenyl)-4-piperidinone HCI Deoxygenation > Wolff-Kishner or | 3-(2-Chlorophenyl)piperidine
(Scaffold) Tosylhydrazone Red. = (Dopamine Modulator)

DKR Transfer Hydrogenation 3 Chiral 3-Aryl-4-hydroxypiperidines
(Ru/Ir Catalyst) (Stereodefined Scaffold)

Click to download full resolution via product page
Figure 1: Divergent synthetic pathways from the 3-(2-chlorophenyl)-4-piperidinone core.[1][3]
Experimental Protocols

Protocol A: Reductive Amination (Synthesis of 4-Amino
Derivatives)
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Rationale: This protocol uses Sodium Triacetoxyborohydride (STAB) for its mildness,
preventing the reduction of the ketone to an alcohol before amine formation.[3][4][5]

Materials:

3-(2-Chlorophenyl)-4-piperidinone HCI (1.0 eq)[1][3]

Primary Amine (e.g., Benzylamine) (1.1 eq)[1][2][3][4]

Sodium Triacetoxyborohydride (STAB) (1.5 eq)[2][4]

Acetic Acid (1.0 eq)[2][4]

Dichloromethane (DCM) (Anhydrous)[2][4]
Step-by-Step Methodology:

o Free Basing (Optional but Recommended): Dissolve the HCI salt in a minimum amount of
water, basify with sat.[3][4][5] NaHCOs, and extract with DCM. Dry over Na2SOa4 and
concentrate. Note: If using the salt directly, add 1 eq of TEA to the reaction.

e Imine Formation: In a flame-dried flask, dissolve the piperidinone (free base) in DCM (0.1 M).
Add the amine and Acetic Acid.[3][4][5] Stir at Room Temperature (RT) for 1 hour.

e Reduction: Cool the mixture to 0°C. Add STAB portion-wise over 15 minutes.
e Reaction: Allow to warm to RT and stir for 12—16 hours under Nitrogen.
e Quench: Quench with sat. NaHCOs. Stir for 20 minutes until gas evolution ceases.

o Workup: Extract with DCM (3x). Wash combined organics with Brine. Dry over MgSOa.[2][3]
[41[5]

 Purification: Concentrate and purify via Flash Column Chromatography (MeOH/DCM
gradient).

Protocol B: Asymmetric Transfer Hydrogenation (DKR)
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Rationale: This converts the racemic ketone into a specific stereoisomer (cis-alcohol) via
dynamic kinetic resolution, exploiting the acidic C3 proton.[1][2][3][4][5]

Materials:

3-(2-Chlorophenyl)-4-piperidinone HCI[1][3][6]

RuCl (Catalyst) (1 mol%)[1][2][3][4]

Formic Acid/Triethylamine (5:2 azeotrope)[2][4]

DMF (Solvent)[2][4]

Methodology:

e Setup: Degas DMF with Argon for 30 minutes.

o Mixing: Add the piperidinone salt and catalyst to the reaction vessel.
e Initiation: Add the Formic Acid/TEA mixture via syringe.

e Reaction: Stir at 60°C for 24 hours. (The elevated temperature promotes the racemization of
the C3 center, ensuring full conversion to the thermodynamic product).[3][4][5]

o Workup: Dilute with water, basify to pH 10, and extract with EtOAc.

Safety & Handling

o Hazard Identification: The compound is an irritant (Skin/Eye/Respiratory).[2][3][4][5] As a
secondary amine salt, it is stable, but the free base may be skin-sensitizing.[1][3][4][5]

o Specific Risk:

-Aryl ketones can be photo-labile.[1][2][3][5] Store in amber vials.

» Incompatibility: Avoid strong oxidizing agents.[2][3][4][5][7] The C3-proton is acidic; strong
bases (e.g., NaH, LDA) will generate the enolate, which may polymerize or racemize if not
handled under strictly controlled conditions.[1][3][4]

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.accelachem.com/cn/productview_goodsid_480887_goodscode_SY400110.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Piperidinol_-4-_4-chlorophenyl_-_-hydrochloride
https://en.wikipedia.org/wiki/4-Piperidone
https://m.youtube.com/watch?v=Il3vsZL3Uf0
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.accelachem.com/cn/productview_goodsid_480887_goodscode_SY400110.html
https://en.wikipedia.org/wiki/4-Piperidone
https://www.coompo.com/compounds/3++2+Chlorophenyl++4+piperidinone+Hydrochloride+C216100.html
https://www.accelachem.com/cn/productview_goodsid_480887_goodscode_SY400110.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Piperidinol_-4-_4-chlorophenyl_-_-hydrochloride
https://en.wikipedia.org/wiki/4-Piperidone
https://m.youtube.com/watch?v=Il3vsZL3Uf0
https://pubchem.ncbi.nlm.nih.gov/compound/4-Piperidinol_-4-_4-chlorophenyl_-_-hydrochloride
https://m.youtube.com/watch?v=Il3vsZL3Uf0
https://pubchem.ncbi.nlm.nih.gov/compound/4-Piperidinol_-4-_4-chlorophenyl_-_-hydrochloride
https://m.youtube.com/watch?v=Il3vsZL3Uf0
https://en.wikipedia.org/wiki/4-Piperidone
https://m.youtube.com/watch?v=Il3vsZL3Uf0
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/4-Piperidinol_-4-_4-chlorophenyl_-_-hydrochloride
https://en.wikipedia.org/wiki/4-Piperidone
https://m.youtube.com/watch?v=Il3vsZL3Uf0
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.accelachem.com/cn/productview_goodsid_480887_goodscode_SY400110.html
https://en.wikipedia.org/wiki/4-Piperidone
https://m.youtube.com/watch?v=Il3vsZL3Uf0
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.accelachem.com/cn/productview_goodsid_480887_goodscode_SY400110.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Piperidinol_-4-_4-chlorophenyl_-_-hydrochloride
https://en.wikipedia.org/wiki/4-Piperidone
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/4-Piperidinol_-4-_4-chlorophenyl_-_-hydrochloride
https://en.wikipedia.org/wiki/4-Piperidone
https://m.youtube.com/watch?v=Il3vsZL3Uf0
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AC166190500&productDescription=4-PIPERIDONE+MONOHYDRATE+50GR&vendorId=VN00032119&countryCode=US&language=en
https://www.accelachem.com/cn/productview_goodsid_480887_goodscode_SY400110.html
https://en.wikipedia.org/wiki/4-Piperidone
https://m.youtube.com/watch?v=Il3vsZL3Uf0
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b570433?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

References

Van der Goot, H., et al. (1992).[1][3][4][5] "Structural requirements for the interaction of 3-
phenylpiperidines with the dopamine receptor." European Journal of Medicinal Chemistry.
Link

Lowe, J. A., et al. (1994).[1][3][4][5] "The discovery of (2S,3S)-2-phenyl-3-amino-piperidines
as novel, potent, and selective substance P antagonists."[1][2][3] Journal of Medicinal
Chemistry. Link[2][4]

Accela ChemBio. (2023).[2][3][4][5] "Product Analysis: 3-(2-Chlorophenyl)piperidine
derivatives." Accela ChemBio Catalog. Link

Comins, D. L., & Brooks, C. A. (2001).[1][3][4][5][8] "Reduction of N-acyl-2,3-dihydro-4-
pyridones to 4-piperidones.” Journal of Organic Chemistry. Link[2][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2924092-66-8,3-(4-Bromo-2-fluorophenyl)piperidine-2,6-dione-
AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced
R&D chemicals;FR#H (L) BIR/.AF) [accelachem.com]

2. 4-Piperidinol, 4-(4-chlorophenyl)-, hydrochloride | C11H15CI2NO | CID 3047456 -
PubChem [pubchem.ncbi.nim.nih.gov]

3. 4-Piperidone - Wikipedia [en.wikipedia.org]

4. m.youtube.com [m.youtube.com]

5. WERCS Studio - Application Error [assets.thermofisher.com]

6. 3-(2-Chlorophenyl)-4-piperidinone Hydrochloride | 1425366-60-4 - Coompo [coompo.com]
7. fishersci.com [fishersci.com]

8. 4-Piperidone synthesis [organic-chemistry.org]

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.accelachem.com/cn/productview_goodsid_480887_goodscode_SY400110.html
https://en.wikipedia.org/wiki/4-Piperidone
https://m.youtube.com/watch?v=Il3vsZL3Uf0
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.google.com/url?sa=E&q=https%3A%2F%2Fdoi.org%2F10.1016%2F0223-5234(92)90045-V
https://www.accelachem.com/cn/productview_goodsid_480887_goodscode_SY400110.html
https://en.wikipedia.org/wiki/4-Piperidone
https://m.youtube.com/watch?v=Il3vsZL3Uf0
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.accelachem.com/cn/productview_goodsid_480887_goodscode_SY400110.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Piperidinol_-4-_4-chlorophenyl_-_-hydrochloride
https://en.wikipedia.org/wiki/4-Piperidone
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.acs.org%2Fdoi%2F10.1021%2Fjm00048a004
https://pubchem.ncbi.nlm.nih.gov/compound/4-Piperidinol_-4-_4-chlorophenyl_-_-hydrochloride
https://m.youtube.com/watch?v=Il3vsZL3Uf0
https://pubchem.ncbi.nlm.nih.gov/compound/4-Piperidinol_-4-_4-chlorophenyl_-_-hydrochloride
https://en.wikipedia.org/wiki/4-Piperidone
https://m.youtube.com/watch?v=Il3vsZL3Uf0
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.accelachem.com
https://www.accelachem.com/cn/productview_goodsid_480887_goodscode_SY400110.html
https://en.wikipedia.org/wiki/4-Piperidone
https://m.youtube.com/watch?v=Il3vsZL3Uf0
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.organic-chemistry.org/synthesis/heterocycles/4-piperidones.shtm
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.acs.org%2Fdoi%2F10.1021%2Fjo001633l
https://pubchem.ncbi.nlm.nih.gov/compound/4-Piperidinol_-4-_4-chlorophenyl_-_-hydrochloride
https://m.youtube.com/watch?v=Il3vsZL3Uf0
https://www.benchchem.com/product/b570433?utm_src=pdf-custom-synthesis#bc-rfq
https://www.accelachem.com/cn/productview_goodsid_480887_goodscode_SY400110.html
https://www.accelachem.com/cn/productview_goodsid_480887_goodscode_SY400110.html
https://www.accelachem.com/cn/productview_goodsid_480887_goodscode_SY400110.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Piperidinol_-4-_4-chlorophenyl_-_-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/4-Piperidinol_-4-_4-chlorophenyl_-_-hydrochloride
https://en.wikipedia.org/wiki/4-Piperidone
https://m.youtube.com/watch?v=Il3vsZL3Uf0
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.coompo.com/compounds/3++2+Chlorophenyl++4+piperidinone+Hydrochloride+C216100.html
https://www.fishersci.com/store/msds?partNumber=AC166190500&productDescription=4-PIPERIDONE+MONOHYDRATE+50GR&vendorId=VN00032119&countryCode=US&language=en
https://www.organic-chemistry.org/synthesis/heterocycles/4-piperidones.shtm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b570433?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

» To cite this document: BenchChem. [Technical Whitepaper: Strategic Utilization of 3-(2-
Chlorophenyl)-4-piperidinone HCI]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b570433/docs#technical-whitepaper-strategic-
utilization-of-3-2-chlorophenyl-4-piperidinone-hcl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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